2,2,2-Trichloroethyl 4-bromomethylphenylacetate

• Molecular Formula: C11H10BrCl3O2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 2,2,2-trichloroethyl 2-[4-(bromomethyl)phenyl]acetate
• InChI: InChI=1S/C11H10BrCl3O2/c12-6-9-3-1-8(2-4-9)5-10(16)17-7-11(13,14)15/h1-4H,5-7H2
• InChI Key: BZAVPWFBJMKGOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)OCC(Cl)(Cl)Cl)CBr

Description

2,2,2-Trichloroethyl 4-bromomethylphenylacetate is a useful research compound. Its molecular formula is C11H10BrCl3O2 and its molecular weight is 360.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromomethylphenylacetic acid (12) (10.3 g, 44.8 mmol) was suspended in dichloromethane (30 ml). Trifluoroacetic anhydride (9.28 ml, 67.2 mmol) was added at 0° C., and the resulting mixture was stirred for 30 min. Then, 2,2,2-trichloroethanol (6.47 ml, 67.2 mmol) was added dropwise, and the resulting mixture was stirred at room temperature overnight. The reaction mixture was washed with water, saturated aqueous sodium hydrogencarbonate solution and saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give a colorless oil. The oil was left standing overnight to give 2,2,2-trichloroethyl 4-bromomethylphenylacetate (13) as white crystals (15.9 g, yield 98%).